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Compound of Interest

Compound Name: Urea, (p-hydroxyphenethyl)-

Cat. No.: B15482275

Essential Safety and Handling Guide for (p-
hydroxyphenethyl)-urea

This guide provides crucial safety and logistical information for handling (p-hydroxyphenethyl)-
urea in a laboratory setting. It is intended for researchers, scientists, and professionals in drug
development. The following procedures are based on best practices for handling similar urea
compounds and are designed to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling (p-hydroxyphenethyl)-urea, it is imperative to use appropriate personal
protective equipment to minimize exposure and ensure personal safety. The following table
summarizes the recommended PPE.
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PPE Category Recommended Equipment

Chemical safety goggles or safety glasses with

Eye Protection ] ]
side shields.[1][2]

Nitrile gloves.[3] Always inspect gloves prior to
Hand Protection use and use proper glove removal technique to

avoid skin contact.

A fully-buttoned lab coat or chemical-resistant

Body Protection ]
clothing.[1][3]

A NIOSH-approved respirator should be worn
when dusts are generated.[2] For higher dust

Respiratory
concentrations, a P2 mask may be necessary.

[1]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of the
compound and the safety of laboratory personnel.

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[4][5]

e Ventilation: Work in a well-ventilated area. Use process enclosures or local exhaust
ventilation to control airborne levels.[3]

» Handling: Avoid contact with eyes, skin, and clothing.[4] Minimize dust generation and
accumulation.[5] Do not eat, drink, or smoke in the handling area.[1]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] Keep
away from incompatible materials such as strong oxidizing agents.[2][3]

» Hygiene: Wash hands thoroughly after handling and before leaving the laboratory.[3]

Disposal Plan
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Proper disposal of (p-hydroxyphenethyl)-urea and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste urea in a sealable, compatible waste container.[3]

Labeling: Attach a completed Dangerous Waste label to the container as soon as waste is
added.[3]

Storage of Waste: Store the waste container away from incompatible materials.[3]

Disposal: When the container is full or no longer in use, complete a Chemical Collection
Request Form and deliver it to the designated Waste Accumulation Area Operator.[3] Do not
let the product enter drains.

Emergency Procedures

In case of accidental exposure, follow these first aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5] Seek medical attention if irritation persists.

[1]

Skin Contact: Wash off with soap and plenty of water.[3] Remove contaminated clothing and
wash it before reuse.[5]

Inhalation: Move the exposed individual to fresh air.[2] If breathing is difficult, give oxygen.[5]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
[2] Rinse mouth with water.[2]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling (p-hydroxyphenethyl)-urea

in a laboratory setting, from preparation to disposal.
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Workflow for handling (p-hydroxyphenethyl)-urea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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